Cas no 326617-59-8 (methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate)

• Product Name: methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate
• CAS No: 326617-59-8
• MF: C₁₆H₁₄N₄O₇
• MW: 374.304963588715
• CID: 5928885
• PubChem ID: 3327793
• Update Time: 2025-05-19

methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate
• methyl 3-(3,5-dinitro-N-(pyridin-2-yl)benzamido)propanoate
• β-Alanine, N-(3,5-dinitrobenzoyl)-N-2-pyridinyl-, methyl ester
• methyl 3-[(3,5-dinitrobenzoyl)-pyridin-2-ylamino]propanoate
• AKOS001031452
• SR-01000008790
• SMR000354121
• Z56781761
• methyl 3-[(3,5-dinitrobenzoyl)(2-pyridinyl)amino]propanoate
• CHEMBL1432792
• HMS2661J03
• F0734-0032
• MLS001017881
• SR-01000008790-1
• methyl 3-[1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamido]propanoate
• 326617-59-8

• Inchi： 1S/C16H14N4O7/c1-27-15(21)5-7-18(14-4-2-3-6-17-14)16(22)11-8-12(19(23)24)10-13(9-11)20(25)26/h2-4,6,8-10H,5,7H2,1H3
• InChI Key： XXHFUPNFSGKQKQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(N(=O)=O)C=C(N(=O)=O)C=1)(=O)N(C1N=CC=CC=1)CCC(=O)OC

Computed Properties

• Exact Mass: 374.08624880g/mol
• Monoisotopic Mass: 374.08624880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Boiling Point: 571.5±50.0 °C(Predicted)
• pka: 2.09±0.10(Predicted)

Additional information on methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate

Introduction to Methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate (CAS No. 326617-59-8)

Methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate, identified by its CAS number 326617-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity and functional diversity of this molecule make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of Methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate features a unique combination of substituents that contribute to its distinctive chemical and biological properties. The presence of a 3,5-dinitrophenyl group enhances its reactivity and binding affinity, while the pyridin-2-yl moiety introduces additional pharmacophoric elements that are known to interact with biological targets. These features make the compound a versatile tool for investigating various biochemical pathways and therapeutic mechanisms.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced efficacy and reduced side effects. Methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate has emerged as a promising candidate in this context due to its ability to modulate key enzymatic and receptor systems. Studies have demonstrated its potential in inhibiting specific enzymes involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease.

The synthesis of Methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3,5-dinitrophenyl group is particularly critical, as it significantly influences the compound's solubility and bioavailability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods not only enhance the efficiency of the synthesis but also minimize the environmental impact by reducing waste generation.

The pharmacological profile of Methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate has been extensively studied in vitro and in vivo. Preclinical trials have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective effects in animal models of neurodegenerative diseases, suggesting its potential use in treating conditions like Alzheimer's disease and Parkinson's disease.

The structural features of Methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate also contribute to its ability to interact with various biological targets. The presence of the pyridin-2-yl group allows for hydrogen bonding interactions with amino acid residues in proteins, enhancing binding affinity. Furthermore, the electron-withdrawing nature of the 3,5-dinitrophenyl group increases the compound's lipophilicity, which is crucial for crossing biological membranes and achieving effective drug delivery.

In conclusion, Methyl 3-1-(3,5-dinitrophenyl)-N-(pyridin-2-yl)formamidopropanoate (CAS No. 326617-59-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for novel therapeutic agents. Ongoing research aims to further optimize its properties and explore new applications in medicine and biotechnology.